Cas no 33877-11-1 ((1S)-1-phenylethane-1-thiol)

(1S)-1-phenylethane-1-thiol Properties

Names and Identifiers

• (S)-1-Phenylethanethiol
• (R)-1-phenylethanethiol
• 1-mercapto-1-phenylethane
• 1-phenylethylmercaptan
• 2-phenyl-2-mercaptoethane
• phenylethyl mercaptan
• Benzenemethanethiol,a-methyl-, (S)-
• a-Toluenethiol, a-methyl-, (S)-(-)- (8CI)
• EN300-315192
• (S)-1-Phenylethane-1-thiol
• (1S)-1-Phenylethane-1-thiol(1S)-1-Phenylethane-1-thiol
• 33877-11-1
• AMY2483
• SCHEMBL664987
• (1S)-1-phenylethane-1-thiol
• (1S)-1-Phenylethanethiol
• (S)-(-)-alpha-Methylbenzenemethanethiol
• MFCD08689897
• DB-009117
• G69652
• +Expand

• MDL： MFCD08689897
• InChIKey： QZZBJCFNHPYNKO-UHFFFAOYSA-N
• Inchi： 1S/C8H10S/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/t7-/m0/s1
• SMILES： C1(C(S)C)C=CC=CC=1

Computed Properties

• Exact Mass: 138.05000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.050321
• Heavy Atom Count: 9
• Complexity: 74.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 2.67740
• PSA: 38.80000
• Refractive Index: 1.5593
• Boiling Point: 213.67°C (estimate)
• Melting Point: -30°C (estimate)
• Flash Point: 77.9°C
• Density: 1.0220